2,2-dimethyl-N-{4-[(6-methyl-3-pyridazinyl)amino]phenyl}propanamide

• IUPAC Name: 2,2-dimethyl-N-[4-[(6-methylpyridazin-3-yl)amino]phenyl]propanamide
• InChI: InChI=1S/C16H20N4O/c1-11-5-10-14(20-19-11)17-12-6-8-13(9-7-12)18-15(21)16(2,3)4/h5-10H,1-4H3,(H,17,20)(H,18,21)
• InChI Key: WDIOOKKXVHSCBQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)NC2=CC=C(C=C2)NC(=O)C(C)(C)C
• Molecular Formula: C16H20N4O
• Molecular Weight: 284.36 g/mol

Description

2,2-dimethyl-N-{4-[(6-methyl-3-pyridazinyl)amino]phenyl}propanamide, also known as MP-10, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a selective agonist of the μ-opioid receptor and has been shown to have a wide range of biochemical and physiological effects. In

Mechanism of Action

2,2-dimethyl-N-{4-[(6-methyl-3-pyridazinyl)amino]phenyl}propanamide is a selective agonist of the μ-opioid receptor, which is a G protein-coupled receptor that is primarily responsible for mediating the analgesic effects of opioids. When 2,2-dimethyl-N-{4-[(6-methyl-3-pyridazinyl)amino]phenyl}propanamide binds to the μ-opioid receptor, it activates a signaling pathway that leads to the inhibition of the release of neurotransmitters that are involved in pain signaling.
Biochemical and Physiological Effects:
2,2-dimethyl-N-{4-[(6-methyl-3-pyridazinyl)amino]phenyl}propanamide has a wide range of biochemical and physiological effects. It has been shown to have potent analgesic effects, which are mediated by its activation of the μ-opioid receptor. 2,2-dimethyl-N-{4-[(6-methyl-3-pyridazinyl)amino]phenyl}propanamide has also been shown to have sedative and anxiolytic effects, which may be mediated by its effects on other neurotransmitter systems in the brain.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2,2-dimethyl-N-{4-[(6-methyl-3-pyridazinyl)amino]phenyl}propanamide in lab experiments is its selectivity for the μ-opioid receptor. This allows researchers to specifically target this receptor and study its effects on pain signaling and other physiological processes. However, one limitation of using 2,2-dimethyl-N-{4-[(6-methyl-3-pyridazinyl)amino]phenyl}propanamide is its potential for abuse. As a potent agonist of the μ-opioid receptor, 2,2-dimethyl-N-{4-[(6-methyl-3-pyridazinyl)amino]phenyl}propanamide has the potential to produce addictive effects in humans.

Future Directions

There are several potential future directions for research on 2,2-dimethyl-N-{4-[(6-methyl-3-pyridazinyl)amino]phenyl}propanamide. One area of interest is the development of new analogs of 2,2-dimethyl-N-{4-[(6-methyl-3-pyridazinyl)amino]phenyl}propanamide that may have improved selectivity and potency for the μ-opioid receptor. Another area of interest is the study of the long-term effects of 2,2-dimethyl-N-{4-[(6-methyl-3-pyridazinyl)amino]phenyl}propanamide on the brain and other physiological systems. Additionally, there is potential for the use of 2,2-dimethyl-N-{4-[(6-methyl-3-pyridazinyl)amino]phenyl}propanamide in the development of new treatments for addiction and depression.
In conclusion, 2,2-dimethyl-N-{4-[(6-methyl-3-pyridazinyl)amino]phenyl}propanamide is a chemical compound that has been extensively studied for its potential applications in scientific research. Its selective agonist activity for the μ-opioid receptor has led to its investigation for its effects on pain signaling, addiction, and depression. While there are potential advantages and limitations for lab experiments using 2,2-dimethyl-N-{4-[(6-methyl-3-pyridazinyl)amino]phenyl}propanamide, its potential for future directions in research makes it an important area of study in the field of pharmacology.

Synthesis Methods

The synthesis of 2,2-dimethyl-N-{4-[(6-methyl-3-pyridazinyl)amino]phenyl}propanamide involves several steps, including the preparation of the starting materials and the coupling of the intermediate products. The first step involves the preparation of 6-methyl-3-pyridazinecarboxylic acid, which is then converted to the corresponding acid chloride. The acid chloride is then coupled with 4-aminophenylpropan-2-amine to form the intermediate product, which is then treated with 2,2-dimethylpropanamide to yield 2,2-dimethyl-N-{4-[(6-methyl-3-pyridazinyl)amino]phenyl}propanamide.

Scientific Research Applications

2,2-dimethyl-N-{4-[(6-methyl-3-pyridazinyl)amino]phenyl}propanamide has been extensively studied for its potential applications in scientific research. It has been shown to have a wide range of effects on the central nervous system, including analgesia, sedation, and euphoria. 2,2-dimethyl-N-{4-[(6-methyl-3-pyridazinyl)amino]phenyl}propanamide has also been shown to have potential applications in the treatment of addiction and depression.